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Introduction

14,15-Epoxyeicosatrienoic acid (14,15-EET) is a bioactive lipid mediator synthesized from
arachidonic acid by cytochrome P450 (CYP) epoxygenases, particularly CYP2J2.[1] As a
member of the eicosanoid family, 14,15-EET functions as a crucial signaling molecule in
various physiological and pathological processes. It acts as an autocrine and paracrine
mediator, primarily in the cardiovascular and renal systems.[2] 14,15-EET is known for its
vasodilatory, anti-inflammatory, pro-angiogenic, and anti-apoptotic properties.[3] However, its
biological activity is tightly regulated, and it is rapidly metabolized by soluble epoxide hydrolase
(sEH) into the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[4] The balance
between 14,15-EET and 14,15-DHET is critical, and dysregulation is implicated in
cardiovascular diseases, hypertension, and cancer.[5]

This 14,15-EET-SI ELISA (Enzyme-Linked Immunosorbent Assay) kit is a competitive
immunoassay designed for the quantitative determination of 14,15-EET in a variety of biological
samples, including serum, plasma, urine, cell culture supernatants, and tissue homogenates.[6]
[7] The kit provides a sensitive and specific tool for researchers to investigate the role of 14,15-
EET in health and disease, and for drug development professionals to assess the efficacy of
therapeutic interventions targeting the EET pathway.

Principle of the Assay
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This ELISA kit is based on the competitive binding technique.[6][7] The microtiter plate is pre-
coated with an antibody specific for 14,15-DHET. During the assay, 14,15-EET in the standards
and samples competes with a fixed amount of horseradish peroxidase (HRP)-conjugated
14,15-DHET for binding to the antibody. After an incubation period, the unbound components
are washed away. A substrate solution (TMB) is then added, and the color development is
inversely proportional to the amount of 14,15-EET in the sample.[7] The reaction is stopped by
the addition of a stop solution, and the absorbance is measured at 450 nm.[6][7]

Quantitative Data Summary

Parameter Value Reference

Assay Type Competitive ELISA [61[7]

Serum, Plasma, Cell Culture

Sample Types Supernatant, Tissue [6][8]
Homogenates

Detection Range 7.813 - 500 pg/ml 9]

Sensitivity 4.688 pg/ml 9]

Intra-assay CV <15% [8]

Inter-assay CV <15% [8]

Signaling Pathway of 14,15-EET

14,15-EET exerts its biological effects through various signaling pathways. One key pathway
involves the activation of the Peroxisome Proliferator-Activated Receptor y (PPARY).[5] Upon
activation, PPARy can modulate the expression of target genes involved in cell proliferation and
apoptosis. Furthermore, 14,15-EET has been shown to induce the phosphorylation of
downstream signaling molecules, including those in the PI3 kinase/Akt and ERK pathways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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